5-(3,4-dimethylphenyl)-1-[(4-fluorophenyl)methyl]-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione

• IUPAC Name: 5-(3,4-dimethylphenyl)-3-[(4-fluorophenyl)methyl]-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C19H17FN4O2/c1-11-3-8-15(9-12(11)2)24-18(25)16-17(19(24)26)23(22-21-16)10-13-4-6-14(20)7-5-13/h3-9,16-17H,10H2,1-2H3
• InChI Key: YCENAKLSGQJLSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC4=CC=C(C=C4)F)C
• Molecular Formula: C19H17FN4O2
• Molecular Weight: 352.4 g/mol
• CAS No.: 1008237-85-1

Description

5-(3,4-dimethylphenyl)-1-[(4-fluorophenyl)methyl]-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione is a useful research compound. Its molecular formula is C19H17FN4O2 and its molecular weight is 352.369. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Assembly

Research on triazole derivatives like ethyl 2-triazolyl-2-oxoacetate compounds has revealed insights into their ability to form self-assembled structures through π-hole tetrel bonding interactions. These interactions were analyzed using Hirshfeld surface analysis, Density Functional Theory (DFT) calculations, and Bader's theory of atoms in molecules. The studies highlight the influence of substituents on the nucleophilic/electrophilic nature of specific groups, affecting the interaction energy of tetrel bonds (Ahmed et al., 2020).

Synthesis and Characterization

Several studies focus on the synthesis and characterization of triazole derivatives. For instance, synthetic efforts have produced fluorescent 4,5-dihydro-3H-1,2,4-triazole-3,5-diones with potential applications in fluorescence analysis and as fluorogenic reagents for detecting trace levels of 1,3-dienes (Read & Richardson, 1996). Another study introduced a series of 5-fluoroalkylated 1H-1,2,3-triazoles, synthesized through regiospecific cycloaddition reactions, opening pathways for novel compound classes (Peng & Zhu, 2003).

Green Chemistry Approaches

The development of environmentally friendly synthesis methods for triazole derivatives has been demonstrated. A catalyst- and solvent-free synthesis approach for producing 5,9-dihydropyrimido[5,4-e][1,2,4]triazolo[1,5-a]pyrimidine-6,8(4H,7H)-diones was reported, emphasizing the importance of green chemistry principles in chemical synthesis (Karami et al., 2015).